Cas no 937992-08-0 ((5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate)

• Product Name: (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate
• CAS No: 937992-08-0
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5915477
• PubChem ID: 16588762
• Update Time: 2025-05-18

(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001464018
• EN300-26609642
• (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate
• Z223795790
• 937992-08-0
• (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C17H13ClN2O3/c1-11-14(20-16(23-11)12-5-3-2-4-6-12)10-22-17(21)13-7-8-15(18)19-9-13/h2-9H,10H2,1H3
• InChI Key： JFPYCPFICPHETJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 328.0614700g/mol
• Monoisotopic Mass: 328.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.2Ų

Additional information on (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate

Introduction to (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate (CAS No. 937992-08-0)

Compound (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate, identified by its CAS number 937992-08-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural versatility. The presence of both the 1,3-oxazole and pyridine moieties in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The 1,3-oxazole ring is a prominent feature in medicinal chemistry, known for its stability and ability to engage in hydrogen bonding interactions. Its incorporation into the molecular framework often enhances binding affinity and selectivity towards biological targets. In contrast, the pyridine moiety is widely recognized for its role as a pharmacophore in numerous therapeutic agents, contributing to both lipophilicity and metabolic stability. The combination of these two heterocyclic systems in (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate suggests a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their pharmacological potential. Molecular docking studies have indicated that this compound may interact with various enzymes and receptors, including those involved in inflammatory pathways and cancer signaling. For instance, preliminary simulations suggest that the (5-Methyl-2-phenyl-1,3-oxazol-4-yl) moiety could bind to the active site of cyclooxygenase (COX), potentially modulating inflammatory responses. Similarly, the 6-chloropyridine component may engage with kinase domains, offering a dual-action mechanism.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the 1,3-oxazole core, followed by functional group transformations to introduce the methyl 6-chloropyridine side chain. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds essential for this structure. Such synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune biological activity.

In vitro studies have begun to elucidate the biological profile of (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 6-chloropyridine-3-carboxylate. Initial assays have shown modest inhibitory effects on certain kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings align with the structural predictions and underscore the compound's potential as an inhibitor of proliferative signaling pathways relevant to oncology research. Additionally, its interaction with COX enzymes has been preliminarily observed, suggesting anti-inflammatory properties that could be exploited in therapeutic applications.

The chemical stability of this compound under various conditions is another critical aspect that has been thoroughly investigated. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to assess its integrity over time. Results indicate that under controlled storage conditions, the compound remains stable for extended periods, making it suitable for long-term studies and formulation development.

Future directions in research involve exploring derivative structures derived from (5-Methyl-2-phenyl-1,3 oxazol -4 - yl)methyl 6-chloropyridine -3 - carboxylate (CAS No. 937992 -08 -0). By modifying substituents on either heterocyclic ring or introducing additional functional groups at strategic positions within the molecule; researchers aim to enhance potency; selectivity; or pharmacokinetic profiles . Such modifications will be guided by both computational modeling and experimental validation , ensuring that each new derivative is optimized for its intended therapeutic application .

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery . As our understanding of disease mechanisms advances , so too does our need for innovative molecular tools . Compounds like (5-Methyl -2 phenyl -1 ,3 oxazol -4 - yl )methyl 6 chloropyridine -3 carboxylate exemplify how structural diversity can lead to novel therapeutic opportunities . By leveraging both synthetic chemistry expertise ; computational biology insights ; & preclinical testing protocols ; researchers continue push boundaries toward developing next generation medicines .